3-(4-fluorophenyl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-(4-fluorophenyl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H23FN4O2S/c1-15-10-12-28(13-11-15)20(30)14-32-24-27-21-18-4-2-3-5-19(18)26-22(21)23(31)29(24)17-8-6-16(25)7-9-17/h2-9,15,26H,10-14H2,1H3
• InChI Key: IPJLRVDPBSHEAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53
• Molecular Formula: C24H23FN4O2S
• Molecular Weight: 450.5 g/mol

Description

3-(4-fluorophenyl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C24H23FN4O2S and its molecular weight is 450.53. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Ligand Development for α₁-Adrenoceptors

  Analogues of antipsychotic drugs such as sertindole, which share structural similarities with the compound , have been identified as high affinity ligands for α(1A)-adrenoceptors. These compounds exhibit selectivity over other receptors, suggesting their potential in developing new therapeutic agents for disorders related to α₁-adrenoceptors, including blood pressure regulation and certain types of prostate disorders (M. Jørgensen et al., 2013).

• Sigma Receptors as Therapeutic Targets

  Research on compounds with affinity for sigma receptors, particularly the sigma 2 binding site, highlights the potential for developing new therapeutic agents targeting neurodegenerative diseases, cancer, and pain management. These receptors are implicated in several biological processes, and compounds with high affinity and selectivity for sigma receptors can contribute to the treatment of these conditions (J. Perregaard et al., 1995).

Material Science

• High Refractive Index Polyimides: Research into thiophenyl-substituted benzidines for the synthesis of transparent polyimides with high refractive indices and small birefringences can inform the development of materials for advanced optical applications. Compounds with sulfur-containing aromatic structures, akin to the one , demonstrate good thermomechanical stabilities, making them suitable for use in electronics and photonics (P. Tapaswi et al., 2015).